Cas no 173974-88-4 (1-(4-Bromo-phenyl)-2,2-difluoro-ethanone)

1-(4-Bromo-phenyl)-2,2-difluoro-ethanone structure
173974-88-4 structure
Product Name:1-(4-Bromo-phenyl)-2,2-difluoro-ethanone
CAS No:173974-88-4
MF:C8H5BrF2O
MW:235.025508642197
MDL:MFCD20921396
CID:1358803
PubChem ID:15271393
Update Time:2024-11-01

1-(4-Bromo-phenyl)-2,2-difluoro-ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-bromophenyl)-2,2-difluoro-
    • 1-(4-bromophenyl)-2,2-difluoroethanone
    • 1-(4-bromophenyl)-2,2-difluoroethan-1-one
    • 1-(4-bromo-phenyl)-2,2-difluoro-ethanone
    • DTXSID00570798
    • EN300-309103
    • AS-36649
    • A1-43175
    • SB34255
    • MFCD20921396
    • CS-0215913
    • AMY11273
    • 173974-88-4
    • SCHEMBL11430
    • AKOS026736366
    • 1-(4-Bromo-phenyl)-2,2-difluoro-ethanone
    • MDL: MFCD20921396
    • Inchi: 1S/C8H5BrF2O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
    • InChI Key: AULWQWKDUPKRJT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(C(F)F)=O)=CC=1

Computed Properties

  • Exact Mass: 233.94915
  • Monoisotopic Mass: 233.94918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(4-Bromo-phenyl)-2,2-difluoro-ethanone Pricemore >>

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abcr
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